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Compound of Interest

Compound Name: ATTO 390

Cat. No.: B12058962 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of laboratory reagents is paramount. This document provides essential, immediate

safety and logistical information for the fluorescent dye ATTO 390, including operational and

disposal plans to ensure a secure laboratory environment and reliable experimental outcomes.

ATTO 390 is a fluorescent label belonging to the coumarin family of dyes, recognized for its

high fluorescence quantum yield, significant Stokes shift, and good photostability.[1] While

invaluable in life sciences for labeling proteins, DNA, and RNA, its chemical nature

necessitates careful handling to mitigate potential risks.[1][2] The toxicological properties of

ATTO 390 have not been thoroughly investigated, and it may be harmful if inhaled, ingested, or

absorbed through the skin.[2][3] Therefore, exercising due caution and adhering to strict safety

protocols is crucial.

Immediate Safety and Handling Precautions
Before working with ATTO 390, it is imperative to consult the product-specific Safety Data

Sheet (SDS). The following table summarizes the key safety information.
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Hazard Statement Precautionary Statement
Personal Protective
Equipment (PPE)

May be harmful by inhalation,

ingestion, or skin absorption.

[2][3] The toxicological

properties have not been fully

investigated.[2][3]

Avoid inhalation, and contact

with eyes, skin, and clothing.

[2]

Eyeshields, chemical-resistant

gloves, and a lab coat are

mandatory.[2] For handling the

powder form, a type N95 (US)

respirator is recommended.

Storage and Stability:

Proper storage is critical to maintain the integrity and reactivity of ATTO 390.

Storage Condition Recommendation Stability

Solid Form
Store at -20°C, protected from

light and moisture.[1]

When stored correctly, the

product is stable for at least

three years.[1]

Solutions

Prepare solutions immediately

before use.[1] For long-term

storage, aliquots may be

frozen at –20°C to avoid

repeated freezing and thawing.

Protect from light.[4]

The stability of solutions is

limited and depends on the

solvent quality.[1]

ATTO 390 is soluble in polar organic solvents such as dimethylformamide (DMF) and

dimethylsulfoxide (DMSO).[1] When preparing solutions of reactive forms like NHS-esters and

maleimides, it is essential to use anhydrous and amine-free solvents to prevent hydrolysis.[1]

Before opening the vial, it must be allowed to equilibrate to room temperature to prevent

moisture condensation.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling ATTO 390 ensures safety and experimental success.
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Safe Handling Workflow for ATTO 390

Preparation

Handling

Disposal

Receipt of ATTO 390

Store at -20°C
(Protect from light/moisture)

Upon arrival

Equilibrate Vial to RT

Before use

Prepare Solution in Fume Hood
(Use anhydrous solvent)

Perform Labeling Experiment

Wear Appropriate PPE
(Gloves, Eyeshields, Lab Coat)

During all handling steps

Collect Waste
(Solid & Liquid Separate)

Label Waste Container
('Hazardous Chemical Waste')

Store in Designated Area

Dispose via EHS

Click to download full resolution via product page

Caption: Safe handling workflow for ATTO 390 from receipt to disposal.
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Experimental Protocol: Protein Labeling with ATTO
390 NHS-Ester
This protocol provides a general procedure for labeling proteins with ATTO 390 NHS-ester.[4]

The optimal dye-to-protein ratio may vary and should be determined empirically for each

specific protein.

Materials:

Protein to be labeled

ATTO 390 NHS-ester

Bicarbonate buffer (0.1 M, pH 8.3)

Anhydrous, amine-free DMF or DMSO

Gel filtration column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.2

Procedure:

Protein Preparation: Dissolve the protein in bicarbonate buffer at a concentration of 2 mg/mL.

[4] Ensure the protein solution is free from amine-containing substances like Tris or glycine.

[4] If necessary, dialyze the protein against PBS.[4]

Dye Solution Preparation: Immediately before use, dissolve the ATTO 390 NHS-ester in

anhydrous, amine-free DMF or DMSO to a concentration of 2 mg/mL.[4]

Labeling Reaction:

Add a twofold molar excess of the reactive dye solution to the protein solution.[4] For

antibodies, a higher molar excess (e.g., 4:1 to 15:1) may be required.[4]

Incubate the reaction mixture at room temperature for 30 to 60 minutes with constant or

repeated stirring.[4]
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Purification:

Separate the labeled protein from the unreacted dye using a gel filtration column

equilibrated with PBS (pH 7.2).[4]

The first colored band to elute is typically the labeled protein.[4]

Storage of Conjugate: Store the purified protein conjugate under the same conditions as the

unlabeled protein. For storage at 4°C, 2 mM sodium azide can be added as a preservative.

[4] For long-term storage, aliquot and freeze at -20°C.[4] Protect from light.[4]

Disposal Plan
Proper disposal of ATTO 390 and its associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused ATTO 390 powder, contaminated gloves, weigh boats, and

other solid materials in a dedicated, clearly labeled "Hazardous Chemical Waste" container.

Liquid Waste: Collect all solutions containing ATTO 390, including reaction mixtures and

purification fractions, in a separate, leak-proof "Hazardous Chemical Waste" container. Do

not pour down the drain.

Sharps: Any contaminated needles or other sharps should be disposed of in a designated

sharps container.

Spill Management: In the event of a spill, wear appropriate PPE.[2] For a solid spill, carefully

sweep or vacuum the material and place it in the solid hazardous waste container. For a liquid

spill, absorb the material with an inert absorbent such as sand or vermiculite and place it in a

closed container for disposal.[2][3]

Final Disposal: All waste containing ATTO 390 must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[2] One recommended disposal method is to mix the material with a combustible
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solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[2]

[3] Always follow your local and institutional regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. leica-microsystems.com [leica-microsystems.com]

2. stressmarq.com [stressmarq.com]

3. stressmarq.com [stressmarq.com]

4. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling ATTO 390]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12058962#personal-protective-equipment-for-
handling-atto-390]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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